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For Researchers, Scientists, and Drug Development Professionals

Abstract
Drimiopsin D, a natural xanthone derivative, has emerged as a molecule of interest in the field

of pharmacology. Initially isolated from plants of the Hyacinthaceae family, its chemical

structure has been a subject of revision, now established as 2,5-dimethoxy-8-methyl-1,3,6-

trihydroxyxanthone. This guide provides a comprehensive review of the foundational research

on Drimiopsin D, detailing its chemical properties, natural sources, and current understanding

of its biological activities. A significant focus is placed on its potential mechanism of action,

particularly its interaction with Methyltransferase-like 14 (METTL14), a key enzyme in RNA

methylation, and the downstream effects on cellular signaling pathways. This document aims to

serve as a technical resource, complete with experimental methodologies and data

presentation, to facilitate further investigation into the therapeutic applications of Drimiopsin D.

Introduction
Natural products remain a vital source of novel chemical scaffolds for drug discovery. Among

these, xanthones, a class of oxygenated heterocyclic compounds, are recognized for their

diverse and potent biological activities, including anti-inflammatory, antioxidant, and anticancer

properties. Drimiopsin D, a member of this class, has been identified in Drimiopsis maculata

and Scilla scilloides.[1] This guide synthesizes the current body of knowledge on Drimiopsin
D, offering a detailed overview for researchers and drug development professionals.
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Chemical and Physical Properties
The chemical identity of Drimiopsin D has been clarified through spectroscopic analysis,

leading to a structural revision.[2]

Property Value Source

Systematic Name
2,5-dimethoxy-8-methyl-1,3,6-

trihydroxyxanthone
Ren et al., 2015[2]

Molecular Formula C₁₆H₁₄O₇ Inferred from structure

Molecular Weight 318.28 g/mol Inferred from structure

Class Xanthone [1]

CAS Number 773850-91-2 [3]

Natural Sources and Isolation
Drimiopsin D is a secondary metabolite found in the following plant species:

Drimiopsis maculata (Hyacinthaceae)

Scilla scilloides (Hyacinthaceae)

General Isolation Protocol
While a specific, detailed protocol for the isolation of Drimiopsin D is not extensively

published, a general methodology based on the extraction of similar natural products can be

outlined.
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Plant Material (e.g., bulbs of Drimiopsis maculata)

Maceration with Organic Solvents (e.g., Methanol, Ethyl Acetate)

Filtration and Concentration

Crude Extract

Solvent-Solvent Partitioning

Fractionation (e.g., Ethyl Acetate, n-Butanol fractions)

Column Chromatography (Silica Gel, Sephadex LH-20)

Preparative HPLC

Pure Drimiopsin D

Drimiopsin D METTL14
Binds to/Stabilizes

m6A Methylation of Trib2 mRNA
Regulates

Trib2 Expression
Influences

MAPK Signaling Pathway
Modulates

Cellular Responses (Proliferation, Apoptosis, etc.)
Leads to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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